Cas no 61685-28-7 (3-Octyne, 1-bromo-)

• Product Name: 3-Octyne, 1-bromo-
• CAS No: 61685-28-7
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 470095
• PubChem ID: 12476206
• Update Time: 2025-04-19

3-Octyne, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne, 1-bromo-
• 1-bromooct-3-yne
• FKOZVQGQTAPSID-UHFFFAOYSA-N
• SCHEMBL5883458
• DTXSID80499716
• 1-BROMO-3-OCTYNE
• 61685-28-7
• 1-bromo-oct-3-yne

• Inchi： 1S/C8H13Br/c1-2-3-4-5-6-7-8-9/h2-4,7-8H2,1H3
• InChI Key： FKOZVQGQTAPSID-UHFFFAOYSA-N
• SMILES： BrCCC#CCCCC

Computed Properties

• Exact Mass: 188.02009
• Monoisotopic Mass: 188.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides